N-benzyl-2-((6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-benzyl-2-[(6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H17N5OS/c26-19(21-13-15-7-3-1-4-8-15)14-27-20-23-22-18-12-11-17(24-25(18)20)16-9-5-2-6-10-16/h1-12H,13-14H2,(H,21,26)
• InChI Key: IIWOYBXIZWTKOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C20H17N5OS
• Molecular Weight: 375.4 g/mol
• CAS No.: 891117-44-5

Description

“N-benzyl-2-((6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide” is a compound that belongs to the class of organic compounds known as phenylpyridazines. It is a derivative of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine, a hybrid nucleus made by fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine. These compounds have wide applications as synthetic intermediates and promising pharmaceuticals.

Synthesis Analysis

The synthesis of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines derivatives, which includes “this compound”, has been reported by Marathe et al. They heated 4-amino-3-arylamino-5-mercapto-1,2,4-triazoles with α-bromoacetophenone in dry DMF, initially in the presence of potassium carbonate for 2 hours, and subsequently with p-TsOH.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a five-membered triazole ring fused with a six-membered thiadiazine ring. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Scientific Research Applications

Pharmacological Activities of Similar Compounds

Research on compounds with structural similarities often focuses on their pharmacological potential. For example, triazoles and benzodiazepines have been extensively studied for their sedative, hypnotic, and anxiolytic properties. Zaleplon, a non-benzodiazepine hypnotic, has been investigated for its potential in treating insomnia, showing benzodiazepine-like sedative effects but with less liability for undesirable side effects (Heydorn, 2000; Beer et al., 1997).

Reactivity and Biological Significance of Triazole Derivatives

Triazole derivatives, such as 1,2,4-triazoles, are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. Studies on the reactivity of triazole derivatives highlight their potential in synthesizing biologically active molecules (Kaplaushenko, 2019; Parchenko, 2019).

Synthetic Methods and Chemical Properties

The synthesis and physico-chemical properties of heterocyclic compounds like 1,2,4-triazole derivatives are of significant interest due to their application in various fields including pharmaceuticals, agriculture, and materials science. Recent studies focus on new synthetic methods and the exploration of their properties and applications (Ohloblina, 2022).

Future Directions

The future directions for “N-benzyl-2-((6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide” and similar compounds lie in their potential pharmaceutical applications. The review by Aggarwal et al. suggests that these compounds could be used for the rational design and development of new target-oriented 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine-based drugs for the treatment of multifunctional diseases.

Mechanism of Action

Target of Action

N-benzyl-2-((6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide is a compound that has been found to interact with a variety of enzymes and receptors in the biological system

Mode of Action

The mode of action of this compound involves its ability to bind to its targets and initiate a series of biochemical reactions

Biochemical Pathways

This compound is involved in various biochemical pathways due to its diverse pharmacological activities

Pharmacokinetics

These properties would have a significant impact on the bioavailability of the compound .

Result of Action

It is known that the compound has diverse pharmacological activities .

Biochemical Analysis

Biochemical Properties

Triazole compounds, such as N-benzyl-2-((6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide, are capable of binding in the biological system with a variety of enzymes and receptors . This interaction leads to a wide range of biochemical reactions, contributing to their diverse pharmacological activities

Cellular Effects

Given the broad range of biological activities associated with triazole compounds , it is plausible that this compound may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is likely that its effects at the molecular level include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression